Cas no 2199369-15-6 (2-(3,3-difluorocyclobutyl)methoxypyrimidine)

• Product Name: 2-(3,3-difluorocyclobutyl)methoxypyrimidine
• CAS No: 2199369-15-6
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 5325516
• Update Time: 2025-10-31

2-(3,3-difluorocyclobutyl)methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(3,3-difluorocyclobutyl)methoxy]-
• 2-(3,3-difluorocyclobutyl)methoxypyrimidine

• Inchi： 1S/C9H10F2N2O/c10-9(11)4-7(5-9)6-14-8-12-2-1-3-13-8/h1-3,7H,4-6H2
• InChI Key： IYEYKCRZGVIHEW-UHFFFAOYSA-N
• SMILES： C1(OCC2CC(F)(F)C2)=NC=CC=N1

Additional information on 2-(3,3-difluorocyclobutyl)methoxypyrimidine

2-(3,3-Difluorocyclobutyl)methoxypyrimidine: A Comprehensive Overview

The compound with CAS No. 2199369-15-6, commonly referred to as 2-(3,3-difluorocyclobutyl)methoxypyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyrimidine ring with a fluorinated cyclobutyl group. The integration of these structural elements imparts distinctive electronic and steric properties, making it a valuable component in various chemical applications.

Pyrimidine derivatives have long been recognized for their versatility in chemical synthesis and biological activity. The addition of a difluorocyclobutyl group further enhances the compound's potential for use in advanced materials and pharmaceuticals. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The cyclobutane ring, in particular, introduces strain into the molecule, which can be exploited to create novel reactivity patterns.

The synthesis of 2-(3,3-difluorocyclobutyl)methoxypyrimidine involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by functionalization with the methoxy group and subsequent coupling with the fluorinated cyclobutyl moiety. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's performance in downstream applications.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. The pyrimidine ring provides a rigid framework that can be further functionalized to create materials with tailored electronic properties. For instance, researchers have explored its use in the development of organic semiconductors for flexible electronics. The incorporation of fluorine atoms also enhances the material's stability under thermal and oxidative conditions, making it suitable for high-performance applications.

In the pharmaceutical industry, 2-(3,3-difluorocyclobutyl)methoxypyrimidine has shown potential as a lead compound for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have demonstrated its ability to inhibit certain kinases, which are key players in cellular signaling pathways associated with diseases such as cancer and inflammatory disorders.

The compound's fluorinated cyclobutyl group also contributes to its stability and lipophilicity, which are critical properties for drug candidates. Researchers are actively investigating its pharmacokinetic profile to assess its suitability for systemic administration. Preliminary results suggest that it exhibits favorable absorption and distribution characteristics, making it a strong candidate for further preclinical testing.

Another area where this compound has shown promise is in agrochemicals. Its ability to interact with plant pathogens at a molecular level makes it a potential candidate for developing novel pesticides or fungicides. The integration of fluorine atoms into its structure not only enhances its efficacy but also reduces the risk of resistance development in target organisms.

From a synthetic chemistry perspective, 2-(3,3-difluorocyclobutyl)methoxypyrimidine serves as an excellent platform for exploring new reaction mechanisms. Its strained cyclobutane ring can undergo unique transformations under specific conditions, offering opportunities for discovering novel synthetic pathways. For example, recent research has focused on using this compound as a precursor for generating highly reactive intermediates that can be employed in cross-coupling reactions.

In conclusion, 2-(3,3-difluorocyclobutyl)methoxypyrimidine (CAS No. 2199369-15-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure combines the advantages of pyrimidine derivatives with those of fluorinated cycloalkanes, making it an invaluable tool in modern chemical research. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.